Cas no 1196474-69-7 (Ethyl 4-(4-formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzoate)
1196474-69-7 structure
Product Name:Ethyl 4-(4-formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzoate
CAS No:1196474-69-7
MF:C22H25BO6
MW:396.241307020187
CID:2116245
Update Time:2023-08-04
Ethyl 4-(4-formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzoate Chemical and Physical Properties
Names and Identifiers
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- ethyl 4-(4-formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzoate
- AVVGYIIDMVVZSX-UHFFFAOYSA-N
- Ethyl 4-(4-formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzoate
-
- Inchi: 1S/C22H25BO6/c1-6-26-20(25)15-7-10-17(11-8-15)27-18-12-9-16(14-24)19(13-18)23-28-21(2,3)22(4,5)29-23/h7-14H,6H2,1-5H3
- InChI Key: AVVGYIIDMVVZSX-UHFFFAOYSA-N
- SMILES: O1B(C2C=C(C=CC=2C=O)OC2C=CC(C(=O)OCC)=CC=2)OC(C)(C)C1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 568
- Topological Polar Surface Area: 71.1
Ethyl 4-(4-formyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzoate Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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